3-(Chloromethyl)-5-(thiophen-3-yl)-1,2,4-oxadiazole
Description
3-(Chloromethyl)-5-(thiophen-3-yl)-1,2,4-oxadiazole, often referred to as CMTO, is an organic compound that has been studied for its potential applications in a range of scientific research fields. It has been found to possess a range of biochemical and physiological effects that have been explored in both laboratory and clinical studies.
Scientific Research Applications
Therapeutic Applications of 1,2,4-Oxadiazole Derivatives
1,2,4-Oxadiazole derivatives, including 3-(Chloromethyl)-5-(thiophen-3-yl)-1,2,4-oxadiazole, have garnered attention due to their diverse pharmacological activities. The unique structural features of the 1,2,4-oxadiazole ring, such as the presence of nitrogen atoms and the ability to form hydrogen bonds, make these compounds suitable for interaction with various biological targets. Research has highlighted their utility in addressing a wide array of health conditions.
Antimicrobial and Antiviral Properties
Derivatives of 1,2,4-oxadiazole have demonstrated significant antimicrobial and antiviral activities. The structural flexibility of these compounds allows for effective interactions with microbial enzymes and proteins, potentially offering new avenues for treating infections resistant to current antibiotics and antivirals (Glomb & Świątek, 2021).
Anticancer Activities
The incorporation of 1,2,4-oxadiazole structures in drug design has shown promise in cancer therapy. Their ability to inhibit various cancer cell pathways, including those involved in cell proliferation and survival, makes them potential candidates for anticancer drugs. Research efforts are directed towards understanding their mechanisms of action and enhancing their efficacy and safety profiles (Devi et al., 2022).
Sensing Applications
Beyond therapeutic uses, 1,2,4-oxadiazole derivatives are explored for their potential in sensing applications, particularly in detecting metal ions. Their photoluminescent properties and stability make them suitable for the development of chemosensors, which could have implications in environmental monitoring and diagnostics (Sharma, Om, & Sharma, 2022).
Anti-inflammatory and Analgesic Effects
The anti-inflammatory and analgesic properties of 1,2,4-oxadiazole compounds have been documented, suggesting their potential in the treatment of pain and inflammatory diseases. The research is focused on optimizing their efficacy while minimizing side effects, contributing to safer and more effective anti-inflammatory medications (Bala, Kamboj, & Kumar, 2010).
properties
IUPAC Name |
3-(chloromethyl)-5-thiophen-3-yl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2OS/c8-3-6-9-7(11-10-6)5-1-2-12-4-5/h1-2,4H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHJYOJVUQYWASE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2=NC(=NO2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70383877 |
Source
|
| Record name | 3-(Chloromethyl)-5-(thiophen-3-yl)-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70383877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
184970-24-9 |
Source
|
| Record name | 3-(Chloromethyl)-5-(thiophen-3-yl)-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70383877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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